
Trifluoro-L-leucine: A Comprehensive Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TFLA

Cat. No.: B044063 Get Quote

Trifluoro-L-leucine (TFL) is a synthetic, fluorinated analog of the essential amino acid L-leucine.

The substitution of the three hydrogen atoms on the terminal methyl groups of the isobutyl side

chain with fluorine atoms imparts unique chemical and biological properties, making it a

valuable tool in various scientific disciplines, particularly in protein engineering, drug discovery,

and metabolic research. This guide provides a detailed examination of the structure, properties,

and applications of trifluoro-L-leucine.

Chemical Structure and Nomenclature
Trifluoro-L-leucine is systematically known as (2S)-2-amino-4-(trifluoromethyl)pentanoic acid.

Its chemical structure is characterized by a chiral center at the alpha-carbon, typical of L-amino

acids, and a trifluoromethyl group at the terminal end of its isobutyl side chain.

Key Structural Features:

Asymmetric Center: The α-carbon (C2) is chiral, resulting in two stereoisomers: L-

trifluoroleucine and D-trifluoroleucine. The L-isomer is the biologically relevant form.

Trifluoromethyl Group: The -CF3 group is a highly electronegative and lipophilic moiety that

significantly alters the electronic and steric properties of the molecule compared to its non-

fluorinated counterpart, L-leucine.
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The introduction of the trifluoromethyl group significantly influences the physicochemical

properties of L-leucine. These properties are crucial for its behavior in biological systems and

its applications in experimental research.

Property Value Reference

Molecular Formula C6H10F3NO2

Molecular Weight 185.14 g/mol

Appearance White to off-white powder

Melting Point 235 °C

Optical Rotation
[α]20/D −13.5±1.5°, c = 1% in

H2O

CAS Number 17755-23-4

IUPAC Name
(2S)-2-amino-4-

(trifluoromethyl)pentanoic acid

Synthesis and Characterization
The synthesis of trifluoro-L-leucine typically involves multi-step chemical reactions, starting

from commercially available precursors. A general synthetic approach is outlined below.

Starting Material
(e.g., Trifluoroacetone)

Intermediate Formation
(e.g., via Strecker synthesis) Hydrolysis Resolution of Enantiomers

(e.g., enzymatic or chiral chromatography) Purified Trifluoro-L-leucine

Leucine-auxotrophic
expression host

Growth in minimal medium
supplemented with
Trifluoro-L-leucine

Expression of target protein Incorporation of TFL
in place of Leucine

Purification of
fluorine-labeled protein 19F NMR analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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